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Compound of Interest

Compound Name: Anhydroecgonine

Cat. No.: B8767336 Get Quote

Essential Safety and Handling Guide for
Anhydroecgonine
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of

Anhydroecgonine, a pyrolysis product of cocaine. Adherence to these guidelines is essential

to ensure a safe laboratory environment and minimize exposure risks.

Anhydroecgonine and its derivatives are classified as hazardous materials, with acute toxicity

when swallowed or inhaled, and are harmful in contact with skin.[1] They can cause serious

eye irritation and may lead to an allergic skin reaction.[1] Furthermore, Anhydroecgonine
methyl ester is a highly flammable liquid and vapor.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling Anhydroecgonine. Proper selection and use of PPE are the final barriers to

exposure after engineering and administrative controls have been implemented.[2]
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Protection Type Equipment Specifications and Use

Eye/Face Protection
Safety Goggles with side

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3] A

face shield may be necessary

for splash hazards.[4]

Skin Protection Chemical-resistant gloves

Wear two pairs of powder-free,

chemical-resistant gloves (e.g.,

nitrile).[2][5] The inner glove

should be tucked under the

gown cuff, and the outer glove

should extend over the cuff.[5]

Change gloves frequently

(e.g., every 30-60 minutes) or

immediately if contaminated,

torn, or punctured.[2][5]

Protective Gown/Clothing

Wear a disposable, low-

permeability, lint-free gown

with a solid front, long sleeves,

and tight-fitting cuffs.[5]

Fire/flame resistant and

impervious clothing is

recommended.[3]

Respiratory Protection Air-purifying respirator Use a full-face respirator with

appropriate chemical

cartridges if exposure limits are

exceeded, if irritation is

experienced, or when working

outside of a ventilated

enclosure.[3][6] Ensure proper

fit-testing and training in

accordance with OSHA

standards.[2][7] A self-

contained breathing apparatus

(SCBA) may be required for
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high-concentration exposures

or emergencies.[4]

Foot Protection Chemical-resistant boots
Steel-toe boots or shoes are

recommended.[4]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to prevent the

formation of aerosols and vapors.[1][8]

Ensure eyewash stations and safety showers are readily accessible.[6]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[6][8]

Do not eat, drink, or smoke in areas where Anhydroecgonine is handled.[6][8]

Wash hands thoroughly after handling.[8]

Keep ignition sources away and protect against electrostatic charges.[1]

Open and handle containers with care.[1]

Storage:

Store in a cool, dry, and well-ventilated place in tightly closed containers.[6]

Refer to the manufacturer's certificate for specific storage temperature conditions.[6]

Disposal Plan
Dispose of Anhydroecgonine and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not allow the chemical to enter sewers or waterways.[6]
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Contaminated clothing should be removed immediately and decontaminated before reuse or

disposed of as hazardous waste.[1][8]

Outer gloves should be placed in a sealable container for disposal after each use.[5]

Emergency Procedures
Spill Response Workflow

Immediate Actions
Don Appropriate PPE

Containment & Cleanup Decontamination & Disposal

Evacuate Immediate Area Alert Others & Supervisor Assess the Spill
(Size & Nature)

Full PPE Required:
- Double Gloves

- Respirator
- Gown

- Goggles

Hazardous Spill Contain the Spill
(Use Absorbent Material)

Neutralize if Applicable
(Follow Specific Protocol) Collect Contaminated Material Decontaminate the Area Package & Label Waste Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an Anhydroecgonine spill.

First-Aid Measures:

General: Immediately remove any clothing soiled by the product.[1] Medical observation is

recommended for at least 48 hours after an accident, as symptoms of poisoning may be

delayed.[1]

Inhalation: Move the person to fresh air.[3] If breathing is difficult or stops, provide artificial

respiration or oxygen and seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of water.[8] Remove

contaminated clothing.[3]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.
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Ingestion: Rinse mouth with water.[3] Do not induce vomiting. Seek immediate medical

attention.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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